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Compound of Interest

Compound Name: Buminafos

Cat. No.: B1195981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction of Buminafos, an

organophosphate herbicide and defoliant, from plant tissues. The recommended method is

based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

procedure, which is a streamlined and efficient approach for the analysis of pesticide residues

in a variety of food and agricultural matrices.

Introduction
Buminafos (dibutyl 1-butylamino-1-cyclohexanephosphonate) is an organophosphate

compound used to control weeds and as a harvesting aid for crops like potatoes and cotton.[1]

Its mode of action involves the inhibition of acetylcholinesterase (AChE), an essential enzyme

in the nervous system of insects and mammals.[2] Monitoring its residues in plant tissues is

crucial for food safety and environmental assessment. The QuEChERS method offers a simple,

rapid, and cost-effective alternative to traditional extraction techniques.[2][3]

Chemical Properties of Buminafos
A summary of the key chemical properties of Buminafos is presented in the table below. This

information is critical for selecting appropriate extraction and analytical conditions.
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Property Value Reference

IUPAC Name

N-butyl-1-

dibutoxyphosphorylcyclohexan

-1-amine

--INVALID-LINK--

CAS Number 51249-05-9 --INVALID-LINK--

Molecular Formula C18H38NO3P --INVALID-LINK--

Molecular Weight 347.48 g/mol --INVALID-LINK--

Water Solubility 170 mg/L at 20°C --INVALID-LINK--

Organic Solvent Miscibility
Miscible with acetone and

methanol
--INVALID-LINK--

Experimental Protocol: QuEChERS Method for
Buminafos Extraction
This protocol is a general guideline and may require optimization depending on the specific

plant matrix and analytical instrumentation.

1. Sample Preparation:

Collect a representative sample of the plant tissue.

Homogenize the sample to a uniform consistency using a high-speed blender or food

processor. For dry samples, it may be necessary to add a small amount of water.

2. Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile (or ethyl acetate).

Add the appropriate QuEChERS extraction salts. A common formulation is 4 g of anhydrous

magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). Commercial salt packets are

available.
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Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or

using a vortex mixer.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing the

appropriate d-SPE sorbents. For many plant matrices, a combination of 150 mg of primary

secondary amine (PSA) and 900 mg of anhydrous MgSO₄ is effective for removing

interfering substances like organic acids, sugars, and water.

Cap the tube and shake vigorously for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Extract Preparation:

Take an aliquot of the cleaned supernatant for analysis.

The extract can be directly analyzed by gas chromatography (GC) or liquid chromatography

(LC) coupled with mass spectrometry (MS). Alternatively, the solvent can be evaporated and

the residue reconstituted in a solvent compatible with the analytical instrument.

Quantitative Data: Recovery of Organophosphate
Pesticides using QuEChERS
The following table summarizes typical recovery data for organophosphate pesticides from

various plant matrices using the QuEChERS method. While specific data for Buminafos is

limited in the literature, these values for similar compounds demonstrate the effectiveness of

the method.
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Plant
Matrix

Extractio
n Solvent

Cleanup
Sorbent(s
)

Fortificati
on Level
(mg/kg)

Average
Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Referenc
e

Fruits and

Vegetables
Acetonitrile

PSA,

MgSO₄

0.1, 0.5,

1.0

83.1 -

123.5
< 14.8 [4]

Fruits and

Vegetables
Acetonitrile

Florisil,

MgSO₄

Not

specified
70 - 120 ≤ 20

Fresh

Herbs
Acetonitrile

PSA, GCB,

MgSO₄

Not

specified

71.6 -

116.9
< 15

Eggplant,

Melon,

Cabbage,

Cauliflower

Not

specified

Not

specified

0.01, 0.05,

0.10, 0.20
71.8 - 112 ≤ 16.2

Perilla

Leaves

Ethyl

Acetate
d-SPE 0.033

80.76 -

95.38
< 5

PSA: Primary Secondary Amine; GCB: Graphitized Carbon Black; MgSO₄: Magnesium Sulfate

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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